N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide

• IUPAC Name: N-[(4-chlorophenyl)methyl]-2-(2,4-dichlorophenyl)acetamide
• InChI: InChI=1S/C15H12Cl3NO/c16-12-4-1-10(2-5-12)9-19-15(20)7-11-3-6-13(17)8-14(11)18/h1-6,8H,7,9H2,(H,19,20)
• InChI Key: GBOZTWWZWXXTPA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CNC(=O)CC2=C(C=C(C=C2)Cl)Cl)Cl
• Molecular Formula: C15H12Cl3NO
• Molecular Weight: 328.6 g/mol

Description

N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide is an organic compound characterized by the presence of chlorinated benzyl and phenyl groups

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide typically involves the reaction of 4-chlorobenzylamine with 2,4-dichlorophenylacetyl chloride. The reaction is carried out in the presence of a base such as triethylamine to neutralize the hydrochloric acid formed during the reaction. The reaction is usually conducted in an organic solvent like dichloromethane under reflux conditions to ensure complete conversion of the reactants to the desired product.

Industrial Production Methods

On an industrial scale, the production of this compound may involve continuous flow processes to enhance efficiency and yield. The use of automated reactors and precise control of reaction parameters such as temperature, pressure, and reactant concentrations are crucial for large-scale synthesis.

Chemical Reactions Analysis

Types of Reactions

N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding carboxylic acids or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into amines or other reduced forms.

Substitution: The chlorinated aromatic rings can undergo nucleophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are typically used.

Substitution: Nucleophiles like sodium methoxide (NaOCH3) or potassium tert-butoxide (KOtBu) can be employed for substitution reactions.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield carboxylic acids, while reduction can produce amines.

Scientific Research Applications

N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide has several scientific research applications:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in studies involving enzyme inhibition and receptor binding due to its structural features.

Industry: Utilized in the production of specialty chemicals and materials with desired properties.

Mechanism of Action

The mechanism of action of N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide involves its interaction with specific molecular targets, such as enzymes or receptors. The compound may inhibit enzyme activity by binding to the active site or alter receptor function by interacting with binding sites. These interactions can modulate various biochemical pathways, leading to the observed effects.

Comparison with Similar Compounds

Similar Compounds

• N-(4-chlorobenzyl)-2-(2,4-dichlorophenyl)acetamide
• N-(4-bromobenzyl)-2-(2,4-dichlorophenyl)acetamide
• N-(4-fluorobenzyl)-2-(2,4-dichlorophenyl)acetamide

Uniqueness

This compound is unique due to the presence of multiple chlorine atoms, which can significantly influence its chemical reactivity and biological activity. The specific arrangement of these chlorine atoms can affect the compound’s interaction with molecular targets, making it distinct from other similar compounds.